10-propionyl-11-(3-pyridinyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• IUPAC Name: 5-propanoyl-6-pyridin-3-yl-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C21H21N3O2/c1-2-19(26)24-17-10-4-3-8-15(17)23-16-9-5-11-18(25)20(16)21(24)14-7-6-12-22-13-14/h3-4,6-8,10,12-13,21,23H,2,5,9,11H2,1H3
• InChI Key: LXTPMUVWUOYBKR-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1C(C2=C(CCCC2=O)NC3=CC=CC=C31)C4=CN=CC=C4
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol

Description

The compound “10-propionyl-11-(3-pyridinyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one” belongs to the class of benzodiazepines. Benzodiazepines are a class of drugs primarily used for treating anxiety, but they also are effective in treating several other conditions. The exact mechanism of action of benzodiazepines is not known, but they appear to work by affecting neurotransmitters in the brain, chemicals that nerves release in order to communicate with other nearby nerves.

Molecular Structure Analysis

The molecular structure of benzodiazepines consists of a benzene ring fused to a seven-membered diazepine ring. Depending on the position of the functional groups, different benzodiazepines can be synthesized.

Chemical Reactions Analysis

Benzodiazepines can undergo a variety of chemical reactions, including acylation, alkylation, and nitrosation.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzodiazepines can vary greatly depending on their specific structure. Generally, they are crystalline solids with a white or yellowish color.

Mechanism of Action

Benzodiazepines work by increasing the efficiency of a natural brain chemical, GABA, to decrease the excitability of neurons. This reduces the communication between neurons and, therefore, has a calming effect on many of the functions of the brain.

Safety and Hazards

Benzodiazepines are generally safe for use but can cause dependence and withdrawal symptoms if used for extended periods. They can also cause drowsiness, dizziness, and other side effects.

Future Directions

The future research directions in the field of benzodiazepines involve the development of new compounds with improved efficacy and fewer side effects. There is also interest in exploring their use in treating other conditions beyond anxiety.